Cas no 1005293-27-5 (1-(3,4-dimethoxyphenyl)-3-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea)

• Product Name: 1-(3,4-dimethoxyphenyl)-3-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea
• CAS No: 1005293-27-5
• MF: C₁₉H₂₂N₆O₄
• MW: 398.415783405304
• CID: 6293727
• PubChem ID: 18565951
• Update Time: 2025-10-25

1-(3,4-dimethoxyphenyl)-3-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxyphenyl)-3-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea
• AKOS002059959
• HMS3517P14
• 1-(3,4-dimethoxyphenyl)-3-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)urea
• 1005293-27-5
• F2072-0083
• 1-(3,4-dimethoxyphenyl)-3-[[1-(4-ethoxyphenyl)tetrazol-5-yl]methyl]urea

• Inchi： 1S/C19H22N6O4/c1-4-29-15-8-6-14(7-9-15)25-18(22-23-24-25)12-20-19(26)21-13-5-10-16(27-2)17(11-13)28-3/h5-11H,4,12H2,1-3H3,(H2,20,21,26)
• InChI Key： XYYZZDGCDHTAHW-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)N1C(CNC(NC2C=CC(=C(C=2)OC)OC)=O)=NN=N1

Computed Properties

• Exact Mass: 398.17025320g/mol
• Monoisotopic Mass: 398.17025320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 1-(3,4-dimethoxyphenyl)-3-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea

Comprehensive Analysis of 1-(3,4-dimethoxyphenyl)-3-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea (CAS No. 1005293-27-5)

The compound 1-(3,4-dimethoxyphenyl)-3-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea, with CAS No. 1005293-27-5, is a structurally complex urea derivative that has garnered significant interest in pharmaceutical and agrochemical research. Its unique molecular architecture, featuring a tetrazole ring and multiple methoxy and ethoxy substituents, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential as a bioactive scaffold in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for heterocyclic compounds like 1-(3,4-dimethoxyphenyl)-3-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea has surged due to their versatility in medicinal chemistry. The tetrazole moiety, in particular, is a pharmacophore of high relevance, often associated with enhanced metabolic stability and binding affinity. This aligns with current trends in AI-driven drug design, where computational tools are used to predict the efficacy of such compounds. Searches for "tetrazole-based drugs" and "urea derivatives in medicine" have spiked, reflecting growing curiosity in this niche.

The synthesis of CAS No. 1005293-27-5 involves multi-step organic reactions, including cyclization and N-alkylation, which are critical for achieving high purity. Analytical techniques such as HPLC and NMR spectroscopy are employed to confirm its structure, ensuring compliance with regulatory standards. This meticulous process underscores the compound's value in high-throughput screening (HTS) programs, a hot topic in precision medicine discussions.

Beyond pharmaceuticals, 1-(3,4-dimethoxyphenyl)-3-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea has potential applications in agrochemicals. Its urea linkage and aromatic systems may contribute to herbicidal or fungicidal activity, addressing global concerns about sustainable agriculture. Queries like "eco-friendly agrochemicals" and "urea-based pesticides" highlight public interest in safer alternatives.

In conclusion, CAS No. 1005293-27-5 represents a compelling case study in the intersection of organic synthesis, drug development, and material science. Its adaptability to emerging technologies like machine learning in chemistry positions it as a compound of enduring relevance. As research progresses, its role in addressing healthcare and environmental challenges will likely expand, making it a focal point for future innovations.